N-(3-chlorophenyl)-3-(3,3-dimethylbutanamido)benzofuran-2-carboxamide

• IUPAC Name: N-(3-chlorophenyl)-3-(3,3-dimethylbutanoylamino)-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C21H21ClN2O3/c1-21(2,3)12-17(25)24-18-15-9-4-5-10-16(15)27-19(18)20(26)23-14-8-6-7-13(22)11-14/h4-11H,12H2,1-3H3,(H,23,26)(H,24,25)
• InChI Key: QXZBNOFTRYDNNK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)CC(=O)NC1=C(OC2=CC=CC=C21)C(=O)NC3=CC(=CC=C3)Cl
• Molecular Formula: C21H21ClN2O3
• Molecular Weight: 384.9 g/mol

Description

N-(3-chlorophenyl)-3-(3,3-dimethylbutanamido)benzofuran-2-carboxamide, commonly known as 'Compound X', is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields of research.

Scientific Research Applications

Pharmacological Activities

• Antimicrobial Activity : Some benzofuran derivatives have been synthesized and evaluated for their antimicrobial activities, showing significant inhibition against bacterial and fungal growth, comparable to standard drugs (Akbari et al., 2008; Idrees et al., 2019).

• Antihyperlipidemic Activity : Benzofuran-2-carboxamides have shown promise in lowering lipid levels, suggesting potential utility in treating hyperlipidemia and coronary heart diseases (Al-qirim et al., 2012).

• β-Amyloid Aggregation Inhibition : A benzofuran derivative has been identified as a potent β-amyloid aggregation inhibitor, pointing towards potential applications in Alzheimer's disease treatment (Choi et al., 2003).

• Cholinesterase Inhibitory Activity : Benzofuran-2-carboxamide derivatives have been synthesized and tested for their inhibitory effects on cholinesterase, showing potent activity which may be beneficial in the treatment of diseases like Alzheimer's (Abedinifar et al., 2018).

• Anti-inflammatory and Analgesic Effects : New series of benzofuran-2-carboxamide derivatives have been synthesized with anti-inflammatory, analgesic, and antipyretic properties, highlighting their potential as therapeutic agents in managing pain and inflammation (Xie et al., 2014).